Cas no 97323-73-4 (8-aminooctanal)
8-aminooctanal Chemical and Physical Properties
Names and Identifiers
-
- Octanal, 8-amino-
- 8-aminooctanal
- SCHEMBL653160
- 97323-73-4
- EN300-22785293
-
- MDL: MFCD33427492
- Inchi: 1S/C8H17NO/c9-7-5-3-1-2-4-6-8-10/h8H,1-7,9H2
- InChI Key: GKOPBHPTLGFKOR-UHFFFAOYSA-N
- SMILES: C(=O)CCCCCCCN
Computed Properties
- Exact Mass: 143.131014166Da
- Monoisotopic Mass: 143.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 7
- Complexity: 73.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
8-aminooctanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22785293-0.05g |
8-aminooctanal |
97323-73-4 | 95% | 0.05g |
$551.0 | 2024-06-20 | |
| Enamine | EN300-22785293-0.1g |
8-aminooctanal |
97323-73-4 | 95% | 0.1g |
$578.0 | 2024-06-20 | |
| Enamine | EN300-22785293-0.25g |
8-aminooctanal |
97323-73-4 | 95% | 0.25g |
$604.0 | 2024-06-20 | |
| Enamine | EN300-22785293-0.5g |
8-aminooctanal |
97323-73-4 | 95% | 0.5g |
$630.0 | 2024-06-20 | |
| Enamine | EN300-22785293-1.0g |
8-aminooctanal |
97323-73-4 | 95% | 1.0g |
$656.0 | 2024-06-20 | |
| Enamine | EN300-22785293-2.5g |
8-aminooctanal |
97323-73-4 | 95% | 2.5g |
$1287.0 | 2024-06-20 | |
| Enamine | EN300-22785293-5.0g |
8-aminooctanal |
97323-73-4 | 95% | 5.0g |
$1903.0 | 2024-06-20 | |
| Enamine | EN300-22785293-10.0g |
8-aminooctanal |
97323-73-4 | 95% | 10.0g |
$2823.0 | 2024-06-20 | |
| Enamine | EN300-22785293-1g |
8-aminooctanal |
97323-73-4 | 1g |
$656.0 | 2023-09-15 | ||
| Enamine | EN300-22785293-5g |
8-aminooctanal |
97323-73-4 | 5g |
$1903.0 | 2023-09-15 |
8-aminooctanal Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 8-aminooctanal
Comprehensive Overview of 8-Aminooctanal (CAS No. 97323-73-4): Properties, Applications, and Research Insights
8-Aminooctanal (CAS No. 97323-73-4) is a versatile organic compound belonging to the class of amino aldehydes. With the molecular formula C8H17NO, this compound features an eight-carbon chain terminated by an aldehyde group and an amino group at the opposite end. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The 8-aminooctanal market has gained attention due to its role in synthesizing bioactive molecules and its potential applications in drug discovery.
Recent trends in green chemistry and sustainable synthesis have spurred interest in 8-aminooctanal as researchers explore eco-friendly routes for its production. The compound's bifunctional nature allows it to participate in reductive amination, condensation reactions, and cyclization processes, making it a key building block for heterocyclic compounds. In the pharmaceutical industry, 97323-73-4 is often used as a precursor for the synthesis of drug candidates targeting neurological disorders and metabolic diseases.
One of the most frequently asked questions about 8-aminooctanal revolves around its stability and storage conditions. Due to the presence of both aldehyde and amino groups, the compound is sensitive to oxidation and polymerization. Researchers recommend storing it under inert gas at low temperatures (typically -20°C) and using stabilizers like hydroquinone for long-term preservation. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 97323-73-4 and ensure its purity for sensitive applications.
The structure-activity relationship of 8-aminooctanal has attracted significant attention in medicinal chemistry. Its flexible carbon chain allows for optimal spatial arrangement when incorporated into larger molecules, often enhancing bioavailability. Recent studies have explored its derivatives as potential enzyme inhibitors and receptor modulators, particularly in the context of age-related diseases and inflammatory conditions. These applications align with current healthcare priorities and the growing demand for novel therapeutic agents.
From an industrial perspective, 8-aminooctanal production has evolved to meet the demands of scale-up processes while maintaining cost-effectiveness. Manufacturers have developed improved catalytic systems for the selective oxidation of 8-aminooctanol to 8-aminooctanal, addressing previous challenges with over-oxidation. The compound's supply chain has become more robust in recent years, with multiple suppliers offering high-purity grades for research and development purposes.
In the field of material science, 97323-73-4 has shown promise as a modifier for polymer surfaces and as a cross-linking agent for specialty resins. Its ability to form Schiff bases with various carbonyl compounds makes it useful for creating functional materials with tailored properties. Researchers are particularly interested in its potential for developing smart coatings and biocompatible materials, areas that have seen exponential growth in recent years.
Analytical challenges associated with 8-aminooctanal often center around its detection and quantification in complex matrices. Advanced mass spectrometry techniques coupled with derivatization methods have improved sensitivity and selectivity for this analyte. These developments are crucial for quality control in manufacturing and for metabolic studies where 8-aminooctanal might appear as an intermediate or biomarker.
The regulatory landscape for 97323-73-4 remains favorable for research applications, with no significant restrictions reported in major markets. However, researchers should consult current chemical safety guidelines when handling this compound, particularly regarding proper ventilation and personal protective equipment. The compound's SDS (Safety Data Sheet) provides essential information for safe laboratory practices.
Future research directions for 8-aminooctanal include exploring its potential in bioconjugation chemistry and as a linker molecule in drug delivery systems. The growing interest in targeted therapies and precision medicine creates new opportunities for this versatile building block. Additionally, its role in natural product synthesis continues to expand as chemists develop more efficient routes to complex molecules.
For researchers sourcing 8-aminooctanal, it's important to verify the certificate of analysis and consider the supplier's reputation for quality. Many laboratories now request batch-specific data to ensure consistency across experiments. The compound's price point has become more competitive as production methods have optimized, making it more accessible for academic research and industrial applications alike.
97323-73-4 (8-aminooctanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)